Cas no 1185016-37-8 ((1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride)
(1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [(1-methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine hydrochloride
- 1-(1-methyl-1H-pyrrol-2-yl)-1-phenylmethanamine
- 1H-pyrrole-2-methanamine, 1-methyl-alpha-phenyl-
- (1-methylpyrrol-2-yl)-phenylmethanamine:hydrochloride
- (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride
-
- MDL: MFCD12028169
- Inchi: 1S/C12H14N2.ClH/c1-14-9-5-8-11(14)12(13)10-6-3-2-4-7-10;/h2-9,12H,13H2,1H3;1H
- InChI Key: ZUEQUYZCMHYCOE-UHFFFAOYSA-N
- SMILES: C1=CC=CC(=C1)C(N)C1N(C)C=CC=1.Cl
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 318.2±27.0 °C at 760 mmHg
- Flash Point: 146.2±23.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB265758-1 g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride |
1185016-37-8 | 1 g |
€94.10 | 2023-07-20 | ||
| abcr | AB265758-5 g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride |
1185016-37-8 | 5 g |
€186.30 | 2023-07-20 | ||
| abcr | AB265758-10 g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride |
1185016-37-8 | 10 g |
€269.00 | 2023-07-20 | ||
| abcr | AB265758-25 g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride |
1185016-37-8 | 25 g |
€566.80 | 2023-07-20 | ||
| TRC | M323913-250mg |
[(1-Methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine Hydrochloride |
1185016-37-8 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M323913-500mg |
[(1-Methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine Hydrochloride |
1185016-37-8 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M323913-2.5g |
[(1-Methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine Hydrochloride |
1185016-37-8 | 2.5g |
$ 210.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1246616-5g |
[(1-methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine hydrochloride |
1185016-37-8 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB265758-1g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride; . |
1185016-37-8 | 1g |
€75.40 | 2025-04-22 | ||
| abcr | AB265758-5g |
1-(1-Methyl-1H-pyrrol-2-yl)-1-phenylmethanamine hydrochloride; . |
1185016-37-8 | 5g |
€115.80 | 2025-04-22 |
(1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride
Introduction to (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride (CAS No. 1185016-37-8)
(1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride, identified by its CAS number 1185016-37-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives and has garnered attention due to its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.
The molecular structure of (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride consists of a pyrrolidine ring substituted with a methyl group at the 1-position and an amine group at the 2-position, linked to a phenylmethyl moiety. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers aiming to develop novel therapeutic agents.
In recent years, there has been a growing interest in pyrrolidine derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The presence of the phenylmethyl group in (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride further enhances its potential as a pharmacophore, contributing to its interaction with biological targets.
One of the most compelling aspects of this compound is its potential in the development of central nervous system (CNS) drugs. The pyrrolidine core is known to be a privileged scaffold in medicinal chemistry, particularly for compounds targeting neurological disorders. Research has indicated that modifications in this core structure can lead to compounds with improved efficacy and reduced side effects. The specific substitution pattern in (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride makes it a promising candidate for further investigation in this area.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride to understand its binding interactions with various biological targets. These studies have provided valuable insights into its potential as an inhibitor of enzymes involved in pain signaling pathways. This information is crucial for designing next-generation drugs that can modulate these pathways more effectively.
The synthesis of (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste, aligning with the principles of green chemistry. These advancements not only make the production of this compound more sustainable but also open up new possibilities for scaling up synthesis for industrial applications.
In addition to its potential in CNS drug development, (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride has shown promise in other therapeutic areas. Preclinical studies have suggested that it may have applications in treating inflammatory diseases by modulating immune responses. The ability of this compound to interact with multiple biological targets makes it a versatile tool for drug discovery.
The hydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more suitable for oral administration. This is particularly important for developing drugs that need to be taken regularly by patients. The improved solubility and stability provided by the hydrochloride salt also facilitate formulation development, ensuring better bioavailability and therapeutic efficacy.
Future research on (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride will likely focus on understanding its mechanism of action in greater detail. By elucidating how this compound interacts with biological targets at the molecular level, researchers can design analogs with enhanced properties. Additionally, exploring its potential in combination therapies could lead to more effective treatment strategies for various diseases.
The growing body of evidence supporting the therapeutic potential of pyrrolidine derivatives underscores the importance of compounds like (1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride. As research continues, it is expected that new applications will be discovered, further solidifying its role as a key intermediate in pharmaceutical development.
1185016-37-8 ((1-Methyl-1H-pyrrol-2-yl)(phenyl)methylamine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)